Cas no 116310-64-6 (Clibadiolide)

• Product Name: Clibadiolide
• CAS No: 116310-64-6
• MF: C₄₄H₅₈O₁₂
• MW: 778.9258023114
• CID: 1205823
• Update Time: 2024-03-01

Clibadiolide Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Dodecatrienoicacid,12-(acetyloxy)-6-[(acetyloxy)methyl]-10-methyl-2-(4-methyl-3-methylenepentyl)-,(3aS,4S,5S,6E,10E,11aR)-6-formyl-2,3,3a,4,5,8,9,11a-octahydro-4-[[2-(hydroxymethyl)-1-oxo-2-propen-1-yl]oxy]-10-methyl-3-methylene-2-oxocyclodeca[b]fu
• 2,6,10-Dodecatrienoicacid,12-(acetyloxy)-6-[(acetyloxy)methyl]-10-methyl-2-(4-methyl-3-methylenepentyl)-,(3aS,4S,5S,6E,10E,11aR)-6-formyl-2,3,3a,4,5,8,9,11a-octahydro-4-[[2-(hydroxymethyl)-1-oxo-2-propenyl]oxy]-10-methyl-3-methylene-2-oxocyclodeca[b]furan-5-ylester, (2Z,6Z,10Z)- (9CI)
• 2,6,10-Dodecatrienoic acid,12-(acetyloxy)-6-[(acetyloxy)methyl]-10-methyl-2-(4-methyl-3-methylenepentyl)-,6-formyl-2,3,3a,4,5,8,9,11a-octahydro-4-[[2-(hydroxymethyl)-1-oxo-2-propenyl]oxy]-10-methyl-3-methylene-2-oxocyclodeca[b]furan-5-ylester, [3aS-[3aR*,4R*,5R*(2Z,6Z,10Z),6E,10E,11aS*]]-
• Cyclodeca[b]furan,2,6,10-dodecatrienoic acid deriv.
• Clibadiolide
• 2,6,10-Dodecatrienoicacid,12-(acetyloxy)-6-[(acetyloxy)methyl]-10-methyl-2-(4-methyl-3-methylenepentyl)-,(3aS,4S,5S,6E,10E,11
• 2,6,10-Dodecatrienoicacid,12-(acetyloxy)-6-[(acetyloxy)methyl]-10-methyl-2-(4-methyl-3-methylenepentyl)-,(3aS,4S,5S,6E,10E,11aR)-6-formyl-2,3,3a,4,5,8,9,11a-octahydro-4-[[2-(hydroxymethyl)-1-oxo-2-pro
• 2,6,10-Dodecatrienoic acid,12-(acetyloxy)-6-[(acetyloxy)methyl]-10-methyl-2-(4-methyl-3-methylenepentyl)-,6-formyl-2,3,3a,4,5,8,9,11a-octahydro-4-[[2-(h
• 2,6,10-Dodecatrienoic acid, 12-(acetyloxy)-6-[(acetyloxy)methyl]-10-methyl-2-(4-methyl-3-methylenepentyl)-, (3aS,4S,5S,6E,10E,11aR)-6-formyl-2,3,3a,4,5,8,9,11a-octahydro-4-[[2-(hydroxymethyl)-1-oxo-2-propen-1-yl]oxy]-10-methyl-3-methylene-2-oxocyclodeca[b]furan-5-yl ester, (2Z,6Z,10Z)-

• Inchi： 1S/C44H58O12/c1-27(2)30(5)19-20-36(17-12-16-35(26-53-34(9)48)15-10-13-28(3)21-22-52-33(8)47)44(51)55-40-37(25-46)18-11-14-29(4)23-38-39(32(7)43(50)54-38)41(40)56-42(49)31(6)24-45/h15,17-18,21,23,25,27,38-41,45H,5-7,10-14,16,19-20,22,24,26H2,1-4,8-9H3/b28-21-,29-23+,35-15-,36-17-,37-18-/t38-,39+,40+,41+/m1/s1
• InChI Key： QLBJSUHGWCUOJG-ZCMLWLRVSA-N
• SMILES： C(O[C@H]1C(C=O)=CCCC(C)=C[C@]2([H])[C@@]([H])([C@@H]1OC(=O)C(CO)=C)C(=C)C(=O)O2)(=O)/C(/CCC(=C)C(C)C)=C\CC/C(/COC(C)=O)=C/CC/C(/C)=C\COC(C)=O |c:5,t:10|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 56
• XLogP3: 5.892

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones